Cas no 199-54-2 (Benz[e]aceanthrylene(7CI,8CI,9CI))

• Product Name: Benz[e]aceanthrylene(7CI,8CI,9CI)
• CAS No: 199-54-2
• MF: C₂₀H₁₂
• MW: 252.309285163879
• CID: 178670
• PubChem ID: 114910
• Update Time: 2025-04-19

Benz[e]aceanthrylene(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benz[e]aceanthrylene(7CI,8CI,9CI)
• benz(e)aceanthrylene
• 3-AMINOMETHYL-2,2,5,5-TETRAMETHYL-1-PYRROLIDINYLOXY
• Benz[e]aceanthrylene DISCONTINUED. See B197910
• Benz[e]aceanthrylene DISCONTINUED. See B197910
• BENZ[E]ACEANTHRYLENE,
• Benz[e]aceanthryleneDISCONTINUED. See B197910
• Benz<e>AC1L3G6W
• Benz[4,5]aceanthrylene
• Cyclopenta[gh]tetraphene
• DTXSID30173675
• starbld0005786
• Benz(4,5)aceanthrylene
• CCRIS 2270
• BRN 3606601
• dibenzoacenaphthylene
• FT-0662546
• benz[e]aceanthrylene
• pentacyclo[10.7.1.02,7.09,20.013,18]icosa-1(19),2,4,6,8,10,12(20),13,15,17-decaene
• 199-54-2

• Inchi： 1S/C20H12/c1-4-8-17-13(5-1)11-15-9-10-18-16-7-3-2-6-14(16)12-19(17)20(15)18/h1-12H
• InChI Key： YPMKRLARTMANBR-UHFFFAOYSA-N
• SMILES： C12C3C=CC=1C1C=CC=CC=1C=C2C1C=CC=CC=1C=3

Computed Properties

• Exact Mass: 252.09400
• Monoisotopic Mass: 252.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 6.2

Experimental Properties

• Density: 1.284
• Boiling Point: 498.5°Cat760mmHg
• Flash Point: 247.1°C
• Refractive Index: 1.839
• PSA: 0.00000
• LogP: 5.63000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives